- Preparation method of medical lactide, China, , ,
Cas no 95-96-5 (DL-Lactide)
DL lactide is synthesized from D, L - lactic acid by dehydration cyclization in the presence of catalyst. The crude product is purified by recrystallization to produce D, L - lactide with high yield and purity< Br>

DL-Lactide structure
Product Name:DL-Lactide
CAS No:95-96-5
Molecular Formula:C6H8O4
Molecular Weight:144.125322341919
MDL:MFCD00011685
CID:34833
PubChem ID:7272
DL-Lactide Properties
Names and Identifiers
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- 3,6-Dimethyl-1,4-dioxane-2,5-dione
- (+/-)-3,6-Dimethyl-1,4-dioxane-2,5-dione
- dilactide
- DL-Lactide
- DL-Dilactide
- Propanoic acid, 2-hydroxy-, bimol. cyclic ester
- Lactide
- <small>DL<
- 1,4-Dioxane-2,5-dione, 3,6-dimethyl-
- 3,6-Dimethyl-2,5-dioxo-1,4-dioxane
- lactid
- Lactic acid, bimol. cyclic ester
- p-Dioxane-2,5-dione, 3,6-dimethyl-
- JJTUDXZGHPGLLC-UHFFFAOYSA-N
- AK141985
- Poly(lactide)
- Poly(DL-lactide)
- Resomer R208
- (-)-L-Dilactide
- (3R,6S)-3,6-dimethyl
- 3,6-Dimethyl-1,4-dioxane-2,5-dione (ACI)
- Lactic acid, bimol. cyclic ester (7CI)
- Lactide (6CI)
- p-Dioxane-2,5-dione, 3,6-dimethyl- (8CI)
- 2,5-Dimethyl-3,6-dioxo-1,4-dioxane
- 2,5-Dioxo-3,6-dimethyl-1,4-dioxane
- 3,6-Diketo-2,5-dimethyl-1,4-dioxane
- 3,6-Dimethyl-p-dioxane-2,5-dione
- D,L-Lactide
- D
- L
- DL
- Dimethylglycolide
- Ingeo M 700
- Lactoyl lactic acid
- Novalact
- NSC 403080
- Olygos DMR
- Purasorb DL
- rac-Lactide
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- MDL: MFCD00011685
- InChIKey: JJTUDXZGHPGLLC-UHFFFAOYSA-N
- Inchi: 1S/C6H8O4/c1-3-5(7)10-4(2)6(8)9-3/h3-4H,1-2H3
- SMILES: O=C1C(C)OC(=O)C(C)O1
- BRN: 82121
Computed Properties
- Exact Mass: 144.042259
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 0
- Monoisotopic Mass: 144.042259
- Heavy Atom Count: 10
- Complexity: 155
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.6
- Tautomer Count: 3
- Surface Charge: 0
- Topological Polar Surface Area: 52.6
Experimental Properties
- LogP: -0.13660
- PSA: 52.60000
- Boiling Point: 142 °C/8 mmHg(lit.)
- Melting Point: 123.0 to 127.0 deg-C
- Flash Point: 180°C
- Solubility: Soluble in chloroform and methanol. Slightly soluble in benzene.
- Color/Form: Not determined
- Solubility: Not determined
- Sensitiveness: Moisture Sensitive
- Density: 1.186
DL-Lactide Pricemore >>
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1PlusChem | 1P00359I-1g |
3,6-Dimethyl-1,4-dioxane-2,5-dione |
95-96-5 | 95% | 1g |
$5.00 | 2025-02-19 | |
A2B Chem LLC | AB45990-1g |
DL-lactide |
95-96-5 | 95% | 1g |
$5.00 | 2024-07-18 | |
Aaron | AR0035HU-1g |
3,6-Dimethyl-1,4-dioxane-2,5-dione |
95-96-5 | 98% | 1g |
$3.00 | 2025-01-21 | |
abcr | AB137649-25 g |
DL-Lactide, 98%; . |
95-96-5 | 98% | 25g |
€86.30 | 2021-09-16 | |
Ambeed | A267054-1g |
3,6-Dimethyl-1,4-dioxane-2,5-dione |
95-96-5 | 95% | 1g |
$6.0 | 2025-02-24 | |
Apollo Scientific | OR933025-25g |
Dl-lactide |
95-96-5 | 95% | 25g |
£60.00 | 2023-08-31 | |
Chemenu | CM343820-100g |
3,6-dimethyl-1,4-dioxane-2,5-dione |
95-96-5 | 95%+ | 100g |
$*** | 2023-05-29 | |
Cooke Chemical | A7423012-5g |
<small>DL</small>-Lactide |
95-96-5 | >98.0%(T) | 5g |
RMB 68.00 | 2025-02-20 | |
eNovation Chemicals LLC | D755063-500g |
3,6-Dimethyl-1,4-dioxane-2,5-dione |
95-96-5 | 95% | 500g |
$340 | 2024-06-07 | |
TRC | L113518-250mg |
DL-Lactide |
95-96-5 | 250mg |
$ 65.00 | 2023-09-07 |
DL-Lactide Synthesis
Synthetic Circuit 1
Synthetic Circuit 2
Reaction Conditions
1.1 Catalysts: Stannous octoate ; 105 °C → 140 °C; 4 h, 3000 Pa, 140 °C
1.2 140 °C → 220 °C
1.2 140 °C → 220 °C
Reference
- Method for preparing polymerization-grade lactide, China, , ,
Synthetic Circuit 3
Reaction Conditions
1.1 Catalysts: Dabco , Triphenylborane Solvents: Dichloromethane , Toluene ; 22 h, rt
1.2 Reagents: Benzoic acid , Water Solvents: Dichloromethane ; rt
1.2 Reagents: Benzoic acid , Water Solvents: Dichloromethane ; rt
Reference
- From meso-Lactide to Isotactic Polylactide: Epimerization by B/N Lewis Pairs and Kinetic Resolution by Organic CatalystsJournal of the American Chemical Society, 2015, 137(39), 12506-12509,
Synthetic Circuit 4
Reaction Conditions
1.1 Catalysts: Zinc, (2,2′-bipyridine-κN1,κN1′)dichloro-, (T-4)- ; rt → 180 °C; 12 h, 1 mbar, 180 °C
Reference
- Preparation of racemic lactide from depolymerized polylactic acid stereocomplex by zinc catalyst, China, , ,
Synthetic Circuit 5
Reaction Conditions
1.1 Catalysts: 1,10-Phenanthroline , Zinc chloride ; rt → 220 °C; 4 h, 1 mbar, 220 °C
Reference
- Method for depolymerizing high-regularity polylactic acid and recovering racemic lactide using zinc complex catalyst, magnesium catalyst, China, , ,
Synthetic Circuit 6
Reaction Conditions
1.1 Catalysts: Tin oxide (SnO2) Solvents: Toluene ; 5 h, rt → 145 °C
Reference
- Method for synthesizing lactide through catalysis with shape-selective zeolite supported catalyst, China, , ,
Synthetic Circuit 7
Synthetic Circuit 8
Reaction Conditions
1.1 Catalysts: 2,2′-Bipyridine , Magnesium chloride ; rt → 220 °C; 3 h, 1 mbar, 220 °C
Reference
- Recovery of lactide by magnesium catalyzed depolymerization of polylactic acid, China, , ,
Synthetic Circuit 9
Synthetic Circuit 10
Synthetic Circuit 11
Synthetic Circuit 12
Synthetic Circuit 13
Synthetic Circuit 14
Synthetic Circuit 15
Synthetic Circuit 16
Synthetic Circuit 17
Synthetic Circuit 18
Reaction Conditions
1.1 101 kPa → 200 kPa, rt → 120 °C; 3 h, 200 kPa, 120 °C; 200 kPa → 101 kPa
1.2 Reagents: Diethyl phthalate Catalysts: Antimony trioxide ; 101 kPa → 30 kPa, 120 °C → 170 °C; 4 h, 170 °C; 2 h, 20 kPa, 175 °C
1.3 Catalysts: Octanoic acid, tin(4+) salt (4:1) ; 3 kPa, 220 °C
1.2 Reagents: Diethyl phthalate Catalysts: Antimony trioxide ; 101 kPa → 30 kPa, 120 °C → 170 °C; 4 h, 170 °C; 2 h, 20 kPa, 175 °C
1.3 Catalysts: Octanoic acid, tin(4+) salt (4:1) ; 3 kPa, 220 °C
Reference
- Preparation of medical grade lactide, China, , ,
Synthetic Circuit 19
Reaction Conditions
1.1 220 °C
Reference
- Method for synthesizing high-purity lactide, China, , ,
DL-Lactide Raw materials
- meso-Lactide
- Poly propylene glycol
- Poly[oxy(1-methyl-2-oxo-1,2-ethanediyl)]
- Poly[oxy[(1S)-1-methyl-2-oxo-1,2-ethanediyl]]
- POLY[OXY[(1R)-1-METHYL-2-OXO-1,2-ETHANEDIYL]]
- Lactate
- L-Lactic acid
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